Cas no 1159818-10-6 (6-Propylpyrimidin-4-amine)

• Product Name: 6-Propylpyrimidin-4-amine
• CAS No: 1159818-10-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 5044672
• Update Time: 2025-05-21

6-Propylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-propylpyrimidin-4-amine
• 6-Propylpyrimidin-4-amine

• Inchi： 1S/C7H11N3/c1-2-3-6-4-7(8)10-5-9-6/h4-5H,2-3H2,1H3,(H2,8,9,10)
• InChI Key： CISNSEXEKSLZKV-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• XLogP3: 1
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Propylpyrimidin-4-amine

6-Propylpyrimidin-4-amine (CAS No. 1159818-10-6): A Comprehensive Overview

6-Propylpyrimidin-4-amine, a heterocyclic amine with the CAS registry number 1159818-10-6, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a propyl group at position 6 and an amino group at position 4 imparts unique chemical properties, making it a versatile molecule for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-propylpyrimidin-4-amine through methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also reduce reaction times, aligning with the growing demand for sustainable chemical processes. The compound's structure has been extensively studied using computational chemistry tools, providing insights into its electronic properties and reactivity patterns.

In the realm of pharmacology, 6-propylpyrimidin-4-amine has shown potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to modulate key biological targets, including kinase enzymes and G-protein coupled receptors (GPCRs). For instance, research published in *Nature Communications* highlights its role in inhibiting oncogenic signaling pathways, making it a promising candidate for anticancer therapies. Additionally, its structural flexibility allows for further functionalization to improve bioavailability and efficacy.

The material science community has also explored the use of 6-propylpyrimidin-4-amine in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has led to its application in catalysis and sensor technology. Recent studies in *Chemical Engineering Journal* showcase its utility as a catalyst in organic transformations, offering a greener alternative to traditional metal catalysts.

From an environmental perspective, the synthesis and application of 6-propylpyrimidin-4-amine are being optimized to minimize ecological impact. Researchers are focusing on developing eco-friendly solvents and recycling strategies to ensure sustainable production processes. These efforts align with global initiatives aimed at reducing carbon footprints in the chemical industry.

In conclusion, 6-propylpyrimidin-4-amine (CAS No. 1159818-10-6) stands as a testament to the interdisciplinary nature of modern chemical research. Its versatility across multiple domains underscores its potential to contribute significantly to scientific and technological advancements in the coming years.